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Compound of Interest

Compound Name: Cetyl Palmitate

Cat. No.: B10822320 Get Quote

An In-depth Exploration of the Chemical Structure, Physicochemical Properties, and

Applications of a Versatile Excipient in Pharmaceutical and Cosmetic Development.

Executive Summary
Cetyl palmitate, the ester of cetyl alcohol and palmitic acid, is a multifunctional ingredient

widely employed in the pharmaceutical, cosmetic, and personal care industries.[1] Its waxy,

crystalline nature at room temperature, coupled with its desirable emollient, thickening, and

stabilizing properties, makes it a valuable component in a diverse range of formulations.[2] This

technical guide provides a comprehensive overview of cetyl palmitate, delving into its

chemical identity, physicochemical characteristics, synthesis, and multifaceted applications,

with a particular focus on its role in advanced drug delivery systems.

Chemical Identity and Structure
Cetyl palmitate, with the IUPAC name hexadecyl hexadecanoate, is a saturated fatty acid

ester.[3][4] It is formed through the formal condensation of palmitic acid (a 16-carbon saturated

fatty acid) and cetyl alcohol (a 16-carbon fatty alcohol).[3][5]

Chemical Formula: C₃₂H₆₄O₂[2]

CAS Number: 540-10-3[6]
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Synonyms: Hexadecyl hexadecanoate, Palmityl palmitate, Hexadecanoic acid hexadecyl

ester[4][6]

The molecular structure of cetyl palmitate consists of a long, saturated hydrocarbon chain,

which imparts its characteristic lipophilic and waxy properties.
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Caption: Chemical structure of cetyl palmitate.

Physicochemical Properties
The physical and chemical properties of cetyl palmitate are fundamental to its functionality in

various formulations. It exists as a white, waxy solid, often in the form of flakes or pellets, with a

faint, pleasant odor.[5]
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Property Value Reference

Molecular Weight 480.86 g/mol [4][5]

Appearance White, waxy, crystalline solid [2]

Melting Point 44 - 56 °C [6]

Solubility

Insoluble in water; soluble in

oils, hot acetone, and most

organic solvents.

[6][7]

HLB Value 10 [6]

Acid Value max. 1 [5]

Saponification Value 112-123 [5]

The relatively low melting point of cetyl palmitate allows for easy incorporation into the oil

phase of emulsions during manufacturing.[6] Its insolubility in water and solubility in oils make it

an excellent emollient and occlusive agent, forming a protective barrier on the skin to reduce

moisture loss.[5][6]

Synthesis and Manufacturing
Historically, cetyl palmitate was a primary constituent of spermaceti, a waxy substance found

in the head of sperm whales. Due to the ban on whaling, modern production relies on the

esterification of plant- or animal-derived fatty acids and alcohols.[3] The primary synthesis route

involves the reaction of palmitic acid with cetyl alcohol.[5][8]

This reaction can be catalyzed by various methods, including enzymatic processes using

lipases, which offer a solvent-free and environmentally friendly approach.[8][9] Key parameters

influencing the reaction rate and yield include temperature, catalyst concentration, and the

molar ratio of the reactants.[9]
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Caption: Synthesis of cetyl palmitate via esterification.

Applications in Pharmaceutical and Cosmetic
Formulations
Cetyl palmitate's versatile properties make it a valuable excipient in a wide array of products.

[10]

Emollient and Moisturizer
In skincare and cosmetic products, cetyl palmitate functions as an emollient, softening and

smoothing the skin's surface.[2][11] It forms a protective, non-greasy film that helps to prevent

transepidermal water loss, thereby maintaining skin hydration.[6][12] This makes it a common

ingredient in creams, lotions, and lip balms, particularly for dry and sensitive skin types.[6][13]

Thickening Agent and Stabilizer
Cetyl palmitate acts as a thickening agent, imparting a desirable viscosity and creamy texture

to emulsions.[2][5] It also contributes to the stability of formulations by preventing the

separation of oil and water phases.[1][6] In stick products like lipsticks and deodorant sticks, it

provides structure and improves the payoff characteristics.[6][14]

Advanced Drug Delivery: Solid Lipid Nanoparticles
(SLNs)
A significant application of cetyl palmitate in the pharmaceutical field is its use in the

formulation of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). SLNs
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are colloidal drug delivery systems that offer several advantages, including controlled and

targeted drug release.

The crystalline structure of cetyl palmitate provides a solid matrix for encapsulating active

pharmaceutical ingredients (APIs).[15] This can protect the API from degradation, improve its

bioavailability, and enable sustained release over an extended period.[16][17] The crystallinity

of the cetyl palmitate in SLNs is a critical parameter that influences drug loading, entrapment

efficiency, and the release profile of the encapsulated drug.[15] Studies have shown that cetyl
palmitate-based SLNs can achieve high encapsulation efficiency and provide a controlled

release profile for up to 48 hours.[17]
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Caption: Cetyl palmitate as a matrix in SLNs for controlled drug release.

Experimental Protocols
Determination of Melting Point (Capillary Method)
Objective: To determine the melting point range of a cetyl palmitate sample.

Materials:

Cetyl palmitate sample

Capillary tubes (sealed at one end)

Melting point apparatus

Thermometer

Procedure:
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Finely powder a small amount of the cetyl palmitate sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end on a hard surface.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of approximately 10°C per minute until the temperature is about

10°C below the expected melting point.

Reduce the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has melted (the end of the melting

range).

Gas Chromatography (GC) for Purity Assessment
Objective: To determine the purity of a cetyl palmitate sample and identify any impurities.

Principle: Gas chromatography separates volatile compounds based on their partitioning

between a stationary phase and a mobile gas phase.

Instrumentation and Conditions (Example):

Gas Chromatograph: Equipped with a flame ionization detector (FID).

Column: Fused-silica capillary column (e.g., 0.53-mm × 10-m) with a suitable stationary

phase (e.g., G2).[18]

Carrier Gas: Helium.[18]

Temperatures:

Injector: 350°C[18]

Detector: 350°C[18]
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Column: A temperature program is typically used to achieve optimal separation.[18]

Injection Volume: 1 µL[18]

Procedure:

Standard Preparation: Prepare a standard solution of high-purity cetyl palmitate in a

suitable solvent (e.g., n-Hexane).[18]

Sample Preparation: Prepare a solution of the cetyl palmitate sample to be tested in the

same solvent and at the same concentration as the standard.[18]

Injection: Inject the standard and sample solutions into the gas chromatograph.

Analysis: Compare the chromatogram of the sample to that of the standard. The retention

time of the major peak in the sample chromatogram should correspond to that of the cetyl
palmitate peak in the standard chromatogram.[18] The area of the cetyl palmitate peak

relative to the total area of all peaks in the chromatogram is used to calculate the purity.

Safety and Regulatory Information
Cetyl palmitate is generally considered a safe and non-irritating ingredient for use in cosmetic

and pharmaceutical products.[6][19] The Cosmetic Ingredient Review (CIR) Expert Panel has

concluded that cetyl palmitate is safe for use in cosmetics.[6][19]

Skin Irritation: Studies have shown that cetyl palmitate has a low potential for skin irritation

and sensitization.[6][19]

Eye Irritation: Eye irritation tests have shown very mild or no irritation.[6][19]

Toxicity: Dermal acute and subchronic studies have not shown evidence of toxicity.[19]

It is important to handle cetyl palmitate in accordance with good industrial hygiene and safety

practices.[20] When handling the molten substance, appropriate personal protective equipment

should be worn to prevent thermal burns.[21]

Conclusion
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Cetyl palmitate is a highly versatile and valuable excipient for researchers, scientists, and drug

development professionals. Its well-characterized physicochemical properties, excellent safety

profile, and multifaceted functionalities as an emollient, thickener, stabilizer, and a key

component in advanced drug delivery systems like SLNs, make it an indispensable ingredient

in the formulation of a wide range of pharmaceutical and cosmetic products. A thorough

understanding of its chemical structure and properties is crucial for optimizing its performance

in various applications and for the development of innovative and effective formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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